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Compound of Interest

Compound Name: Triethylsilanol

Cat. No.: B1199358

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for triethylsilanol
(CAS No. 597-52-4), drawing from its Safety Data Sheet (SDS). The information is presented to
be readily accessible and useful for laboratory and drug development settings, with a focus on
guantitative data, handling procedures, and emergency preparedness.

Chemical and Physical Properties

Triethylsilanol is a colorless liquid with the molecular formula C6H160Si.[1] It is primarily used
as a chemical intermediate in research and industrial applications.[2] The following table
summarizes its key physical and chemical properties.
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Property Value Source(s)
Molecular Weight 132.28 g/mol [31141[5]
Appearance Colorless clear liquid [1][3][6]
Physical State Liquid [1][2][6]

Boiling Point 158 °C (lit.) [L1I31141051171[8]

86-87 °C / 33 mmHg (lit.)

(410517181

Density

0.864 g/mL at 25 °C (lit.)

[1]14]0718]

Flash Point

57 °C (135 °F) - closed cup

[4]119]

41°C/105.8 °F

[1]

Water Solubility

Insoluble or difficult to mix

[11(51(€]

Refractive Index

n20/D 1.433 (lit.)

[3114][718]

Vapor Density

4.56

[1]

Hazard Identification and Classification

Triethylsilanol is classified as a flammable liquid. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following hazard identification.

Classification

Code

Description

Flammable Liquids

Category 3

H226: Flammable liquid and
vapor[2][10][11]

The following diagram illustrates the GHS classification and associated precautionary

measures.
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Prevention
( P210 A
Avoids ignition sources Q(eep away from heat, sparks, open fIamesJ

N P233
Contains vapors Keep container tightly closed.

P240 A
Prevents static discharge LGroundlbond container and receiving equipmend

( P241 D

Prevents ignition @se explosion-proof electrical equipmend

N P242
Prevents sparks Use only non-sparking tools.

Hazard Id¢ntificatio

P243
Hazard Statement H226: Flammable liquid and vapor Prevents static buildup ( - N - w
Qake precautionary measures against static dlschargej

Personal protection

P280 A

!
Mear protective gloves/eye prolectionJ

{GHS02 | Flame} In case of contact Response

( P303+P361+P353 )
E ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/showej

In case of fire

P370+P378 )
l@ case of fire: Use water spray, foam, carbon dioxide, or dry chemical to extinguisﬂ

Safe storage Storage & Disposal

( P403+P235 A
LStore in a well-ventilated place. Keep coou

Safe disposal

( P501 )

lgispose of contents/container to a licensed waste disposal facili%]
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Exposure Type

D &

lmmen#zue Actions

(Remmle to fresh air and keep at resl) ENmn with plenty of soap and water. Remove i :Ioming) { iately flush eyes with water for at least 15 minutes. Remove contact lenses if preseng [Clean mouth with water. Do not induce vumiting)

Medical Attention
Seek medical advice/attention if you feel unwell or if irritation persists. |

Personal Protective Equipment (PPE)
| |

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data Sheet of
Triethylsilanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1199358#understanding-triethylsilanol-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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